Cas no 1383453-52-8 (THIOMORPHOLINE-2,4-DICARBOXYLIC ACID 4-TERT-BUTYL ESTER)

• Product Name: THIOMORPHOLINE-2,4-DICARBOXYLIC ACID 4-TERT-BUTYL ESTER
• CAS No: 1383453-52-8
• MF: C₁₁H₁₉NO₄S
• MW: 261.337862253189
• MDL: MFCD23162727
• CID: 4595660
• PubChem ID: 67992711
• Update Time: 2024-11-02

THIOMORPHOLINE-2,4-DICARBOXYLIC ACID 4-TERT-BUTYL ESTER Chemical and Physical Properties

Names and Identifiers

• 4-TERT-BUTYL 2-METHYL THIOMORPHOLINE-2,4-DICARBOXYLATE
• THIOMORPHOLINE-2,4-DICARBOXYLIC ACID 4-TERT-BUTYL ESTER
• 2,4-Thiomorpholinedicarboxylic acid, 4-(1,1-dimethylethyl) 2-methyl ester
• MFCD23162727
• 4-O-tert-butyl 2-O-methyl thiomorpholine-2,4-dicarboxylate
• I10539
• SCHEMBL9979972
• 1383453-52-8
• 4-t-Butyl 2-methyl thiomorpholine-2,4-dicarboxylate
• 4-tert-Butyl2-methylthiomorpholine-2,4-dicarboxylate

• MDL： MFCD23162727
• Inchi： 1S/C11H19NO4S/c1-11(2,3)16-10(14)12-5-6-17-8(7-12)9(13)15-4/h8H,5-7H2,1-4H3
• InChI Key： CYWMUIXUMIVRHP-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCSC(C(OC)=O)C1

Computed Properties

• Exact Mass: 261.10347926g/mol
• Monoisotopic Mass: 261.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.1Ų

THIOMORPHOLINE-2,4-DICARBOXYLIC ACID 4-TERT-BUTYL ESTER Security Information

• Hazard Category Code： 50
• Safety Instruction： 61
• Hazardous Material Identification：